An In-depth Technical Guide to 2-Carbamoyl-3-nitrobenzoic Acid: A Key Intermediate in Modern Drug Discovery
An In-depth Technical Guide to 2-Carbamoyl-3-nitrobenzoic Acid: A Key Intermediate in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Carbamoyl-3-nitrobenzoic acid (CAS Number: 77326-45-5), also known as 3-Nitrophthalamic acid, is a polysubstituted aromatic carboxylic acid of significant interest in medicinal chemistry and pharmaceutical development. Its unique structural arrangement, featuring a benzoic acid scaffold substituted with ortho-carbamoyl and meta-nitro groups, renders it a versatile precursor for the synthesis of complex heterocyclic systems. This guide provides a comprehensive technical overview of its chemical properties, synthesis, and characterization. It further delves into its pivotal role as a strategic building block in the synthesis of targeted therapeutics, with a particular focus on its potential application in the development of Poly(ADP-ribose) polymerase (PARP) inhibitors. The underlying mechanisms of action for nitroaromatic compounds and their therapeutic derivatives, along with relevant signaling pathways, are discussed to provide a holistic understanding of its significance in contemporary drug discovery.
Introduction: Unveiling a Versatile Synthetic Intermediate
In the landscape of pharmaceutical sciences, the identification and utilization of versatile chemical intermediates are paramount to the efficient and innovative development of novel therapeutics. 2-Carbamoyl-3-nitrobenzoic acid is one such molecule, offering a unique combination of reactive functional groups that can be strategically manipulated to construct a variety of complex molecular architectures.[1] The presence of the carboxylic acid, carbamoyl (amide), and nitro functionalities on a single aromatic ring provides multiple avenues for chemical transformation, including reduction, esterification, and cyclization reactions.[1][2]
While it has been investigated for its potential antimicrobial properties, its primary value in the drug development pipeline lies in its role as a key intermediate for the synthesis of heterocyclic compounds, particularly those relevant to oncology.[2] This guide will explore the fundamental chemistry of 2-Carbamoyl-3-nitrobenzoic acid and illuminate its strategic importance in the synthesis of targeted therapies.
Physicochemical and Structural Characteristics
A thorough understanding of the physicochemical properties and structural features of 2-Carbamoyl-3-nitrobenzoic acid is essential for its effective handling, characterization, and application in synthesis.
| Property | Value | Source |
| CAS Number | 77326-45-5 | [3] |
| Molecular Formula | C₈H₆N₂O₅ | [3] |
| Molecular Weight | 210.14 g/mol | [3] |
| IUPAC Name | 2-carbamoyl-3-nitrobenzoic acid | [3] |
| Synonyms | 3-Nitrophthalamic acid, 2-Carboxy-6-nitrobenzamide | [3] |
| Appearance | Off-white solid (typical) | |
| Solubility | Sparingly soluble in water, more soluble in organic solvents like ethanol, DMSO. |
The crystal structure of 2-Carbamoyl-3-nitrobenzoic acid has been elucidated, revealing a three-dimensional framework stabilized by intermolecular N-H⋯O hydrogen bonds that link the molecules into ribbons.[1] This structural information is invaluable for understanding its solid-state properties and potential for polymorphism.
Synthesis and Purification
The synthesis of 2-Carbamoyl-3-nitrobenzoic acid is most commonly achieved through the selective amidation of 3-nitrophthalic anhydride. This process leverages the differential reactivity of the two carbonyl groups in the anhydride ring.
Synthetic Pathway: From 3-Nitrophthalic Anhydride
The reaction proceeds via a nucleophilic attack of ammonia on one of the carbonyl carbons of 3-nitrophthalic anhydride, leading to the opening of the anhydride ring to form the desired phthalamic acid derivative.
Caption: Synthetic route to 2-Carbamoyl-3-nitrobenzoic acid.
Detailed Experimental Protocol (Adapted from Similar Syntheses)
This protocol is adapted from established procedures for the synthesis of related phthalamic acid derivatives and should be optimized for specific laboratory conditions.
Materials:
-
3-Nitrophthalic anhydride
-
Aqueous ammonia (e.g., 28-30%)
-
Hydrochloric acid (concentrated)
-
Deionized water
-
Ethanol (for recrystallization)
Procedure:
-
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, suspend 3-nitrophthalic anhydride in deionized water.
-
Amidation: Cool the suspension in an ice bath and slowly add aqueous ammonia dropwise with vigorous stirring. Monitor the reaction progress, as the anhydride dissolves upon reaction.
-
Precipitation: After the reaction is complete (typically confirmed by the disappearance of the starting material), slowly acidify the reaction mixture with concentrated hydrochloric acid while maintaining a low temperature. The product, 2-Carbamoyl-3-nitrobenzoic acid, will precipitate out of the solution.
-
Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with cold deionized water to remove any inorganic salts.
-
Drying: Dry the crude product in a vacuum oven at a moderate temperature (e.g., 60-70 °C) to a constant weight.
-
Purification (Recrystallization): For higher purity, the crude product can be recrystallized from a suitable solvent system, such as an ethanol/water mixture.
Characterization and Quality Control
The identity and purity of synthesized 2-Carbamoyl-3-nitrobenzoic acid should be confirmed using a combination of analytical techniques.
| Analytical Technique | Expected Results |
| ¹H NMR | Aromatic protons in the region of 7.5-8.5 ppm, with splitting patterns consistent with the substitution pattern. A broad singlet for the carboxylic acid proton (often >10 ppm) and two broad singlets for the amide protons. |
| ¹³C NMR | Resonances for the two carbonyl carbons (carboxylic acid and amide), and distinct signals for the aromatic carbons, with chemical shifts influenced by the electron-withdrawing nitro group. |
| FT-IR (cm⁻¹) | Broad O-H stretch from the carboxylic acid (approx. 2500-3300), C=O stretches for the carboxylic acid and amide (approx. 1650-1750), N-H stretches for the amide (approx. 3200-3400), and characteristic asymmetric and symmetric stretches for the NO₂ group (approx. 1520-1560 and 1340-1380). |
| Mass Spectrometry | A molecular ion peak corresponding to the calculated molecular weight (210.14 g/mol ), along with characteristic fragmentation patterns. |
| Melting Point | A sharp melting point is indicative of high purity. |
| HPLC | A single major peak with a consistent retention time under defined chromatographic conditions, used to determine purity. |
Applications in Drug Development: A Gateway to PARP Inhibitors
The strategic placement of the functional groups in 2-Carbamoyl-3-nitrobenzoic acid makes it an ideal precursor for the synthesis of various heterocyclic scaffolds of medicinal importance, such as benzimidazoles and quinazolinones.[2][4] A particularly compelling application is its potential role in the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors, a class of targeted anticancer agents.
PARP Inhibition: A Targeted Anticancer Strategy
PARP enzymes, particularly PARP-1 and PARP-2, are crucial for the repair of single-strand DNA breaks. In cancers with mutations in the BRCA1 or BRCA2 genes, the homologous recombination pathway for double-strand break repair is deficient. Inhibition of PARP in these cancer cells leads to the accumulation of unrepaired single-strand breaks, which are converted to double-strand breaks during DNA replication. The inability to repair these double-strand breaks results in cell death, a concept known as synthetic lethality.[2] Several PARP inhibitors, such as Olaparib and Rucaparib, have been approved for the treatment of BRCA-mutated cancers.[2]
Synthetic Utility in Constructing the PARP Inhibitor Core
Many PARP inhibitors feature a phthalazinone or a related bicyclic heterocyclic core, which serves as a mimic of the nicotinamide moiety of the NAD+ substrate of PARP. 2-Carbamoyl-3-nitrobenzoic acid can be envisioned as a key starting material for the construction of such cores.
Caption: Proposed synthetic pathway from 2-Carbamoyl-3-nitrobenzoic acid to a PARP inhibitor core.
A plausible synthetic strategy involves the reduction of the nitro group to an amine, followed by cyclization reactions to form the desired heterocyclic system. For instance, the resulting 2-amino-3-carboxybenzamide can undergo condensation with various reagents to form quinazolinone or other related scaffolds.
Potential Biological Activity and Mechanism of Action
While its primary role is as a synthetic intermediate, the inherent structural motifs of 2-Carbamoyl-3-nitrobenzoic acid suggest potential biological activities.
Antimicrobial Properties of Nitroaromatic Compounds
Nitroaromatic compounds are known to exhibit a broad spectrum of antimicrobial activities. The nitro group can undergo enzymatic reduction within microbial cells to form reactive nitroso and hydroxylamino intermediates. These reactive species can induce oxidative stress, damage DNA, and inhibit essential enzymes, leading to microbial cell death. While specific minimum inhibitory concentration (MIC) values for 2-Carbamoyl-3-nitrobenzoic acid are not widely reported in the literature, related nitrobenzoic acid derivatives have demonstrated activity against various bacterial and fungal strains.[5]
Modulation of Signaling Pathways
Recent research has indicated that certain nitro-substituted benzoic acid derivatives can modulate key cellular signaling pathways involved in inflammation. For example, a nitroalkene benzoic acid derivative has been shown to inhibit the NF-κB signaling pathway, a central regulator of the inflammatory response.[6] The NF-κB pathway is constitutively active in many cancers and plays a role in promoting cell survival and proliferation. Inhibition of this pathway is a validated strategy in cancer therapy. While direct evidence for 2-Carbamoyl-3-nitrobenzoic acid is lacking, its nitroaromatic structure suggests that it or its derivatives could potentially interact with components of such signaling pathways.
Caption: Potential modulation of the NF-κB signaling pathway by nitrobenzoic acid derivatives.
Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 2-Carbamoyl-3-nitrobenzoic acid. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for detailed information.
-
General Handling: Use in a well-ventilated area or a fume hood. Avoid inhalation of dust.
-
Personal Protective Equipment (PPE): Wear appropriate safety glasses, chemical-resistant gloves, and a lab coat.
-
Storage: Store in a tightly sealed container in a cool, dry place.[2]
The genotoxicity of some nitrobenzoic acid derivatives has been evaluated, with some compounds showing mutagenic potential in bacterial assays.[7] Therefore, it is prudent to handle 2-Carbamoyl-3-nitrobenzoic acid with care and minimize exposure.
Conclusion
2-Carbamoyl-3-nitrobenzoic acid is a valuable and versatile intermediate in organic synthesis with significant potential in drug discovery and development. Its strategic combination of functional groups provides a robust platform for the construction of complex heterocyclic molecules, most notably the core structures of PARP inhibitors. While its intrinsic biological activities warrant further investigation, its primary role as a key building block for targeted therapeutics is well-established within the scientific community. A thorough understanding of its synthesis, characterization, and reactivity is essential for medicinal chemists and drug development professionals seeking to leverage this compound for the creation of next-generation therapies.
References
-
Design, Synthesis and Activity Evaluation of New Phthalazinone PARP Inhibitors. (2025, August 5). ResearchGate. Retrieved from [Link]
-
MySkinRecipes. (n.d.). 2-Carbamoyl-3-nitrobenzoic acid. Retrieved from [Link]
- Google Patents. (n.d.). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.
-
PubChem. (n.d.). 2-Carbamoyl-3-nitrobenzoic acid. Retrieved from [Link]
-
MDPI. (n.d.). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Retrieved from [Link]
-
Journal of the Chemical Society C. (n.d.). The synthesis of 2-carboxy-6-nitrobenzimidazole 1-oxides by intramolecular oxidation of α-(2,4-dinitrophenylamino)-αβ-unsaturated acyl derivatives. Retrieved from [Link]
-
PubMed. (2019, March 26). Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold. Retrieved from [Link]
-
PubMed Central. (n.d.). Recent achievements in the synthesis of benzimidazole derivatives. Retrieved from [Link]
-
ResearchGate. (2023, August 11). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Retrieved from [Link]
-
PubMed. (2020, October 28). A Nitroalkene Benzoic Acid Derivative Targets Reactive Microglia and Prolongs Survival in an Inherited Model of ALS via NF-κB Inhibition. Retrieved from [Link]
-
RSC Publishing. (n.d.). Recent achievements in the synthesis of benzimidazole derivatives. Retrieved from [Link]
-
Organic Syntheses. (n.d.). 3-nitrophthalic anhydride. Retrieved from [Link]
-
Der Pharma Chemica. (n.d.). Synthesis and characterization of quinazolinobenzodiazepine-benzothiazole hybrid derivatives. Retrieved from [Link]
-
MDPI. (n.d.). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. Retrieved from [Link]
-
MDPI. (n.d.). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Retrieved from [Link]
-
PubMed Central. (n.d.). Quinazoline derivatives: synthesis and bioactivities. Retrieved from [Link]
-
Nature. (n.d.). Synthesis of Quinazolin-4(3 H )-ones via the Reaction of 2-Halobenzamides with Nitriles. Retrieved from [Link]
-
PubMed. (2022, October 5). Design, synthesis and pharmacological evaluation of new PARP1 inhibitors by merging pharmacophores of olaparib and the natural product alantolactone. Retrieved from [Link]
-
PubMed. (n.d.). Genotoxicity of nitrosulfonic acids, nitrobenzoic acids, and nitrobenzylalcohols, pollutants commonly found in ground water near ammunition facilities. Retrieved from [Link]
-
RSC Publishing. (n.d.). Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). Retrieved from [Link]
-
PubChem. (n.d.). 2-Nitrobenzamide. Retrieved from [Link]
-
Zenodo. (n.d.). DRIDES AND ACETYLAMINO-PHTHALIC ANHYDRIDES WITH BENZENE AND ALUMINUM CHLORIDE. Retrieved from [Link]
-
PubMed. (2014, August 15). β-Nitro substituted carboxylic acids and their cytotoxicity. Retrieved from [Link]
-
PubMed Central. (n.d.). Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. Retrieved from [Link]
-
PubMed Central. (n.d.). 2-((3-(chloromethyl) benzoyl) oxy) benzoic acid suppresses NF-κB expression in the kidneys and lungs of LPS-Induced BALB/C mice. Retrieved from [Link]
-
ResearchGate. (2018, May 17). A FACILE SYNTHESIS OF QUINAZOLINONE DERIVATIVES THROUGH VILSMEIER INTERMEDIATE. Retrieved from [Link]
-
ResearchGate. (2023, October 5). Modulation of MAPK/NF-κB Pathway and NLRP3 Inflammasome by Secondary Metabolites from Red Algae: A Mechanistic Study. Retrieved from [Link]
- Google Patents. (n.d.). US3468941A - Production of 2-amino-3-nitrobenzoic acid.
-
PubMed. (2014, April). Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives. Retrieved from [Link]
-
PubMed Central. (n.d.). Leveraging Ligand Affinity and Properties: Discovery of Novel Benzamide-Type Cereblon Binders for the Design of PROTACs. Retrieved from [Link]
-
PubMed Central. (n.d.). TNF-α Modulation of Intestinal Epithelial Tight Junction Barrier Is Regulated by ERK1/2 Activation of Elk-1. Retrieved from [Link]
-
ResearchGate. (n.d.). 2-((3-(chloromethyl) benzoyl) oxy) benzoic acid suppresses NF-κB expression in the kidneys and lungs of LPS-Induced BALB/C mice. Retrieved from [Link]
-
Oriental Journal of Chemistry. (n.d.). In Silico Studies and Assessment of Antimicrobial Activities for Synthesised Nitrobenzimidazole Derivetives. Retrieved from [Link]
-
National Institutes of Health. (n.d.). Modulation of MAPK/NF-κB Pathway and NLRP3 Inflammasome by Secondary Metabolites from Red Algae: A Mechanistic Study. Retrieved from [Link]
-
MDPI. (n.d.). Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure–Property Relationships. Retrieved from [Link]
-
PubMed Central. (2011, March 30). Tumor Necrosis Factor-α Signaling in Macrophages. Retrieved from [Link]
-
PubMed Central. (n.d.). Cytotoxic Activity of Bioactive Compound 1, 2- Benzene Dicarboxylic Acid, Mono 2- Ethylhexyl Ester Extracted from a Marine Derived Streptomyces sp. VITSJK8. Retrieved from [Link]
-
Spandidos Publications. (2021, February 18). 5-Nitro-2-(3-phenylpropylamino) benzoic acid induces apoptosis of human lens epithelial cells via reactive oxygen species and endoplasmic reticulum stress through the mitochondrial apoptosis pathway. Retrieved from [Link]
-
PubMed. (n.d.). Mechanism of TNF-{alpha} modulation of Caco-2 intestinal epithelial tight junction barrier: role of myosin light-chain kinase protein expression. Retrieved from [Link]
Sources
- 1. 2-Carbamoyl-3-nitrobenzoic acid [myskinrecipes.com]
- 2. researchgate.net [researchgate.net]
- 3. Synthesis of novel dual target inhibitors of PARP and EGFR and their antitumor activities in triple negative breast cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. derpharmachemica.com [derpharmachemica.com]
- 5. From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials | MDPI [mdpi.com]
- 6. A Nitroalkene Benzoic Acid Derivative Targets Reactive Microglia and Prolongs Survival in an Inherited Model of ALS via NF-κB Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Genotoxicity of nitrosulfonic acids, nitrobenzoic acids, and nitrobenzylalcohols, pollutants commonly found in ground water near ammunition facilities - PubMed [pubmed.ncbi.nlm.nih.gov]
